Cas no 1865981-28-7 (3-(Aminomethyl)-4-methylheptanoic acid)

• Product Name: 3-(Aminomethyl)-4-methylheptanoic acid
• CAS No: 1865981-28-7
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5906927
• PubChem ID: 165760975
• Update Time: 2025-05-20

3-(Aminomethyl)-4-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1786160
• 1865981-28-7
• 3-(aminomethyl)-4-methylheptanoic acid
• 3-(Aminomethyl)-4-methylheptanoic acid

• Inchi： 1S/C9H19NO2/c1-3-4-7(2)8(6-10)5-9(11)12/h7-8H,3-6,10H2,1-2H3,(H,11,12)
• InChI Key： OTMMSBWQJAWBDP-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C(C)CCC)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(Aminomethyl)-4-methylheptanoic acid

Recent Advances in the Study of 3-(Aminomethyl)-4-methylheptanoic acid (CAS: 1865981-28-7)

The compound 3-(Aminomethyl)-4-methylheptanoic acid (CAS: 1865981-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and metabolic pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 3-(Aminomethyl)-4-methylheptanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes. The study also highlighted the importance of stereochemical purity, as the biological activity of the compound is highly dependent on its enantiomeric form.

In terms of pharmacological activity, recent investigations have explored the compound's interaction with gamma-aminobutyric acid (GABA) receptors. GABAergic neurotransmission plays a crucial role in regulating neuronal excitability, and dysregulation of this system is implicated in various neurological disorders, including epilepsy and anxiety. Preliminary in vitro and in vivo studies have demonstrated that 3-(Aminomethyl)-4-methylheptanoic acid exhibits potent GABAergic activity, suggesting its potential as a therapeutic agent for these conditions. However, further studies are needed to elucidate its precise mechanism of action and to assess its safety profile.

Another promising avenue of research involves the compound's potential role in metabolic disorders. A 2024 study in the journal Biochemical Pharmacology reported that 3-(Aminomethyl)-4-methylheptanoic acid modulates key enzymes involved in lipid metabolism, leading to improved lipid profiles in animal models. These findings open up new possibilities for the development of treatments for conditions such as hyperlipidemia and non-alcoholic fatty liver disease (NAFLD). The study also noted the compound's favorable pharmacokinetic properties, including good oral bioavailability and a relatively long half-life, which are advantageous for therapeutic use.

Despite these encouraging results, challenges remain in the development of 3-(Aminomethyl)-4-methylheptanoic acid as a therapeutic agent. Issues such as potential off-target effects, dose-dependent toxicity, and the need for targeted delivery systems must be addressed in future research. Additionally, the compound's interaction with other drugs and its long-term effects in humans are areas that require further investigation. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to overcome these hurdles and to translate these findings into clinical applications.

In conclusion, 3-(Aminomethyl)-4-methylheptanoic acid (CAS: 1865981-28-7) represents a promising candidate for the treatment of neurological and metabolic disorders. Recent advancements in its synthesis and pharmacological characterization have laid a solid foundation for future research. As the scientific community continues to explore its potential, this compound may soon emerge as a valuable addition to the therapeutic arsenal in chemical biology and medicine.